Cas no 175725-26-5 (5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one)

• Product Name: 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one
• CAS No: 175725-26-5
• MF: C₆H₁₀BrNO₂
• MW: 208.053101062775
• MDL: MFCD22040636
• CID: 4612936
• PubChem ID: 82395502
• Update Time: 2025-10-29

5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(bromomethyl)-3-ethyl-
• 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one

• MDL： MFCD22040636
• Inchi： 1S/C6H10BrNO2/c1-2-8-4-5(3-7)10-6(8)9/h5H,2-4H2,1H3
• InChI Key： FUSFAKOTEDNVCI-UHFFFAOYSA-N
• SMILES： O1C(CBr)CN(CC)C1=O

Additional information on 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one

Recent Advances in the Application of 5-(Bromomethyl)-3-ethyl-1,3-oxazolidin-2-one (CAS: 175725-26-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one (CAS: 175725-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have highlighted the role of 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one as a key intermediate in the synthesis of biologically active molecules. Its bromomethyl group serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel oxazolidinone-based antibiotics, which exhibited potent activity against multidrug-resistant bacterial strains.

In addition to its synthetic applications, 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one has been investigated for its potential as a covalent inhibitor in targeted drug design. A recent preprint on bioRxiv detailed its use in the development of small-molecule inhibitors targeting cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The study reported that derivatives of this compound showed high selectivity and potency in vitro, paving the way for further preclinical evaluation.

Mechanistic studies have also shed light on the compound's reactivity and stability under physiological conditions. Research published in Organic & Biomolecular Chemistry in 2024 explored its hydrolysis kinetics and reactivity with nucleophiles, providing valuable insights for optimizing its use in drug formulation. The findings suggest that careful control of reaction conditions is essential to maximize the yield and purity of downstream products.

Furthermore, the safety and toxicological profile of 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one have been evaluated in recent preclinical studies. Data from these studies indicate that while the compound exhibits moderate cytotoxicity at high concentrations, its derivatives can be engineered to improve therapeutic indices. This underscores the importance of structural optimization in the drug development pipeline.

In conclusion, 5-(bromomethyl)-3-ethyl-1,3-oxazolidin-2-one (CAS: 175725-26-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications—from synthetic intermediate to covalent inhibitor—highlight its potential to address unmet medical needs. Future research should focus on expanding its utility in targeted therapies and exploring its compatibility with emerging drug delivery technologies.